Cas no 842975-38-6 (3-4-(Methylsulfamoyl)phenylpropanoic Acid)

• Product Name: 3-4-(Methylsulfamoyl)phenylpropanoic Acid
• CAS No: 842975-38-6
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD07186477
• CID: 989300
• PubChem ID: 3161909
• Update Time: 2025-10-28

3-4-(Methylsulfamoyl)phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(N-Methylsulfamoyl)phenyl)propanoic acid
• 3-(4-Methylsulfamoyl-phenyl)-propionic acid
• 3-[4-(methylsulfamoyl)phenyl]propanoic acid
• 3-{4-[(methylamino)sulfonyl]phenyl}propanoic acid
• 3-{4-[(methylamino)sulfonyl]phenyl}propanoic acid(SALTDATA: FREE)
• 3-4-(Methylsulfamoyl)phenylpropanoic Acid

• MDL： MFCD07186477
• Inchi： 1S/C10H13NO4S/c1-11-16(14,15)9-5-2-8(3-6-9)4-7-10(12)13/h2-3,5-6,11H,4,7H2,1H3,(H,12,13)
• InChI Key： RWDZHAQPBLATJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCC(=O)O)(NC)(=O)=O

Computed Properties

• Exact Mass: 243.057
• Monoisotopic Mass: 243.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7

Experimental Properties

• Density: 1.322
• Boiling Point: 427.4°C at 760 mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-4-(Methylsulfamoyl)phenylpropanoic Acid

Introduction to 3-4-(Methylsulfamoyl)phenylpropanoic Acid (CAS No: 842975-38-6)

3-4-(Methylsulfamoyl)phenylpropanoic Acid, identified by its Chemical Abstracts Service (CAS) number 842975-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a phenyl ring substituted with a methylsulfamoyl group and a propanoic acid moiety. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The methylsulfamoyl moiety, attached to the phenyl ring at the 3 and 4 positions, introduces a polar and hydrophilic region to the molecule. This feature enhances its solubility in polar solvents and facilitates interactions with biological targets. The presence of the propanoic acid side chain further contributes to the compound's versatility, allowing for modifications such as esterification or amidation, which can fine-tune its pharmacokinetic properties.

In recent years, there has been growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with enzymes and receptors, making them valuable scaffolds for drug design. The 3-4-(Methylsulfamoyl)phenylpropanoic Acid structure combines the sulfonamide moiety with other functional groups that can enhance binding affinity and selectivity. This has led to its investigation in several pharmacological contexts.

One of the most compelling areas of research involving 3-4-(Methylsulfamoyl)phenylpropanoic Acid is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. The phenyl ring serves as a privileged scaffold, allowing for further derivatization to create molecules with enhanced potency and reduced toxicity.

Recent studies have highlighted the compound's role in modulating enzyme activity. For instance, derivatives of 3-4-(Methylsulfamoyl)phenylpropanoic Acid have been shown to inhibit specific kinases and phosphatases, which are critical targets in oncology research. The ability to selectively inhibit these enzymes without affecting other cellular processes is a key factor in developing effective anticancer therapies. The methylsulfamoyl group plays a crucial role in this interaction by providing hydrogen bonding opportunities and electrostatic interactions with the target protein.

The compound's potential extends beyond oncology into other therapeutic domains. In inflammatory diseases, for example, sulfonamide derivatives have demonstrated efficacy by inhibiting key pro-inflammatory cytokines and enzymes. The structural features of 3-4-(Methylsulfamoyl)phenylpropanoic Acid make it an attractive candidate for designing molecules that can modulate inflammatory pathways without triggering off-target effects.

In addition to its pharmacological applications, 3-4-(Methylsulfamoyl)phenylpropanoic Acid has found utility in biochemical research as a tool for studying enzyme mechanisms and substrate recognition. Its well-defined structure allows researchers to probe how different functional groups influence binding affinity and specificity. This information is invaluable for designing high-throughput screening assays and for understanding the molecular basis of drug action.

The synthesis of 3-4-(Methylsulfamoyl)phenylpropanoic Acid presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled researchers to produce this compound with high yield and purity. These advancements not only facilitate further research but also open up new possibilities for drug discovery.

The future prospects of 3-4-(Methylsulfamoyl)phenylpropanoic Acid are promising, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of biological pathways continues to grow, so does the demand for innovative molecular tools like this compound. Its unique structural features make it a versatile building block for drug design, offering hope for new treatments against some of the most challenging diseases.